Cas no 130598-73-1 (1H-Imidazo[1,2-b]pyrazole,6-(4-fluorophenyl)-)

1H-Imidazo[1,2-b]pyrazole,6-(4-fluorophenyl)- structure
130598-73-1 structure
Product Name:1H-Imidazo[1,2-b]pyrazole,6-(4-fluorophenyl)-
CAS No:130598-73-1
MF:C11H8FN3
MW:201.199725151062
CID:192880
PubChem ID:3076264
Update Time:2025-04-19

1H-Imidazo[1,2-b]pyrazole,6-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[1,2-b]pyrazole,6-(4-fluorophenyl)-
    • 6-(4-Fluorophenyl)-1H-imidazo(1,2-b)pyrazole
    • 6-(4-fluorophenyl)-5H-imidazo[1,2-b]pyrazole
    • 1H-Imidazo[1,2-b]pyrazole,6-(4-fluorophenyl)
    • 6-(4-fluorophenyl)-1h-imidazo[1,2-b]pyrazole
    • DTXSID30926820
    • 1H-Imidazo(1,2-b)pyrazole, 6-(4-fluorophenyl)-
    • SCHEMBL8684313
    • 130598-73-1
    • Inchi: 1S/C11H8FN3/c12-9-3-1-8(2-4-9)10-7-11-13-5-6-15(11)14-10/h1-7,14H
    • InChI Key: ZWRJHKBNYUYERR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC2=NC=CN2N1

Computed Properties

  • Exact Mass: 201.07000
  • Monoisotopic Mass: 201.070225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.36
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.678
  • PSA: 33.09000
  • LogP: 2.46850

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